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Compound of Interest

3-(3,5-

Dimethoxybenzyl)cyclohexanone

Cat. No.: B1325437

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-(3,5-Dimethoxybenzyl)cyclohexanone, a synthetic organic compound with
potential applications in medicinal chemistry and materials science. This document details its
molecular characteristics, a plausible experimental protocol for its synthesis, and predicted
analytical data for its characterization.

Core Molecular and Physical Properties

3-(3,5-Dimethoxybenzyl)cyclohexanone, with the IUPAC name 3-[(3,5-
dimethoxyphenyl)methyl]cyclohexan-1-one, is a ketone and aromatic ether.[1] Its structure
consists of a cyclohexanone ring substituted at the third position with a 3,5-dimethoxybenzyl
group.[1] The molecular formula of this compound is CisH200s3, and it has a molecular weight of
248.32 g/mol .[1]

Table 1: Physicochemical and Spectroscopic Data
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Property

Value

Notes

Molecular Formula

C15H2003

[1]

Molecular Weight

248.32 g/mol

[1]

Density

1.083 g/cm3

Data for this specific

compound.

Melting Point

Not available

Data for this specific
compound is not readily

available in the literature.

Boiling Point

Not available

Data for this specific
compound is not readily

available in the literature.

1H NMR

Predicted

Aromatic H (C2', C4', Cé'): ~0
6.3-6.4 ppm. Methoxy H (-
OCHs3): ~6 3.78 ppm. Benzyl H
(-CH2-Ar): ~6 2.5-2.7 ppm.
Cyclohexanone H: ~6 1.2-2.5
ppm.

13C NMR

Predicted

Carbonyl C (C=0): ~6 211
ppm. Aromatic C: ~6 161, 141,
106, 98 ppm. Methoxy C (-
OCHs3): ~d 55 ppm. Benzyl C (-
CHz2-Ar): ~d 45 ppm.
Cyclohexanone C: ~d 25-50
ppm.

IR Spectroscopy

Predicted

C=0 stretch: ~1710 cm™1
(strong). C-O stretch (aromatic
ether): ~1205, 1065 cm~t. C-H
stretch (sp?): ~2850-2950
cm~1. Aromatic C=C stretch:
~1600, 1460 cm~1.

Mass Spectrometry

Predicted

Molecular lon [M]*: m/z 248.

Key fragments may include
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loss of the methoxy group (m/z

217) or cleavage of the benzyl

group.

Note: Spectroscopic data are predicted based on known values for structurally similar
compounds and general principles of spectroscopy. Experimental verification is required.

Experimental Protocols

The synthesis of 3-(3,5-Dimethoxybenzyl)cyclohexanone can be achieved via the alkylation
of cyclohexanone with a suitable 3,5-dimethoxybenzyl halide. The following protocol is an
adapted procedure based on general methods for a-alkylation of ketones.

Synthesis of 3-(3,5-Dimethoxybenzyl)cyclohexanone

Materials:

3,5-Dimethoxybenzyl chloride

e Cyclohexanone

e Sodium hydroxide (NaOH)

» Ethanol (or Methanol)

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel
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» Rotary evaporator

 Silica gel for column chromatography

o Hexane and Ethyl acetate for chromatography
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve sodium hydroxide (1.1 equivalents) in ethanol.

» Addition of Reagents: To the stirred solution, add cyclohexanone (1.5 equivalents). Then,
add 3,5-dimethoxybenzyl chloride (1.0 equivalent) dropwise at room temperature.

e Reaction: Heat the reaction mixture to reflux and maintain for several hours (typically 4-8
hours). Monitor the reaction progress using thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and remove the
ethanol using a rotary evaporator.

o Extraction: To the residue, add diethyl ether and water. Transfer the mixture to a separatory
funnel. Separate the organic layer. Wash the organic layer sequentially with water, saturated
agueous NHa4Cl solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using a mixture of
hexane and ethyl acetate as the eluent to yield pure 3-(3,5-
Dimethoxybenzyl)cyclohexanone.

Logical and Experimental Workflows

The synthesis and purification process can be visualized as a clear workflow, ensuring
reproducibility and clarity for laboratory professionals.
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Synthesis and Purification Workflow of 3-(3,5-Dimethoxybenzyl)cyclohexanone

Synthesis

Cyclohexanone + 3,5-Dimethoxybenzyl Chloride

dd to base

NaOH in Ethanol

Heat

Reflux (4-8h)

Cool & Evaporate

Workup &|Extraction

Remove Ethanol

:

Add Et20/H20 & Separate

:

Wash with H20, NHa4Cl, Brine

;

Dry (MgSOa) & Concentrate

Purify Crude Product

Purification

Silica Gel Chromatography
(Hexane/Ethyl Acetate)

Pure 3-(3,5-Dimethoxybenzyl)cyclohexanone

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow.
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This technical guide provides foundational information for researchers working with 3-(3,5-
Dimethoxybenzyl)cyclohexanone. Further experimental work is necessary to confirm the
predicted properties and optimize synthetic protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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